Cas no 1805561-68-5 (2,4-Bis(trifluoromethyl)-3-cyanobenzamide)

• Product Name: 2,4-Bis(trifluoromethyl)-3-cyanobenzamide
• CAS No: 1805561-68-5
• MF: C₁₀H₄F₆N₂O
• MW: 282.141983032227
• CID: 4960035
• Update Time: 2025-05-21

2,4-Bis(trifluoromethyl)-3-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-cyanobenzamide

• Inchi： 1S/C10H4F6N2O/c11-9(12,13)6-2-1-4(8(18)19)7(5(6)3-17)10(14,15)16/h1-2H,(H2,18,19)
• InChI Key： YHEAPOKJKRRZAG-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(F)(F)F)C=CC=1C(N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 407
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 2,4-Bis(trifluoromethyl)-3-cyanobenzamide

Research Briefing on 2,4-Bis(trifluoromethyl)-3-cyanobenzamide (CAS: 1805561-68-5) in Chemical Biology and Pharmaceutical Applications

The compound 2,4-Bis(trifluoromethyl)-3-cyanobenzamide (CAS: 1805561-68-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of bioactive molecules. The presence of trifluoromethyl groups and a cyano moiety enhances its reactivity, making it a valuable scaffold for designing inhibitors targeting key enzymes in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in developing kinase inhibitors with improved selectivity profiles.

In vitro and in vivo evaluations of derivatives of 2,4-Bis(trifluoromethyl)-3-cyanobenzamide have shown promising results in oncology research. A preclinical study revealed that certain analogs exhibit potent inhibitory activity against tumor-associated carbonic anhydrases, with IC50 values in the nanomolar range. These findings suggest potential applications in targeting hypoxic tumor microenvironments, a critical area in cancer therapy.

The compound's pharmacokinetic properties have also been investigated, with particular emphasis on its metabolic stability and membrane permeability. Advanced computational modeling, combined with experimental data, indicates that the trifluoromethyl groups contribute to enhanced lipophilicity, thereby improving blood-brain barrier penetration—a desirable trait for central nervous system (CNS) drug development.

Emerging applications extend beyond oncology, with recent reports exploring its utility in infectious disease research. A 2024 study identified derivatives of 2,4-Bis(trifluoromethyl)-3-cyanobenzamide as novel inhibitors of viral proteases, showing activity against SARS-CoV-2 and other RNA viruses. This underscores the compound's potential as a broad-spectrum antiviral agent.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are focused on structure-activity relationship (SAR) studies to refine its therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical candidates.

In conclusion, 2,4-Bis(trifluoromethyl)-3-cyanobenzamide represents a promising chemical entity with multifaceted applications in drug discovery. Its unique structural features and demonstrated bioactivity warrant continued investigation, particularly in addressing unmet medical needs in oncology and infectious diseases. Future research directions include the development of more efficient synthetic routes and the exploration of its potential in combination therapies.